2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-9-3-5-10(12(7-9)14(17)18)11-4-2-8(15)6-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: VPSPUXGMLOOFBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID70681441
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261914-04-8

Description

2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% (2,4-DCP-5-MBA) is a synthetic compound that has been used for various scientific research applications. It has been studied for its biochemical and physiological effects, and its use in laboratory experiments has been explored. In

Mechanism of Action

2,4-DCP-5-MBA acts as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of monoamine neurotransmitters, such as serotonin, norepinephrine, and dopamine. 2,4-DCP-5-MBA binds to the active site of MAO, preventing it from breaking down these neurotransmitters. This leads to an increase in the levels of these neurotransmitters in the brain, which can have therapeutic effects.
Biochemical and Physiological Effects
2,4-DCP-5-MBA has been studied for its biochemical and physiological effects. Studies have shown that it can inhibit the activity of MAO and increase the levels of monoamine neurotransmitters in the brain. This can lead to increased alertness, improved mood, and increased energy levels. In addition, 2,4-DCP-5-MBA has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

2,4-DCP-5-MBA is a useful reagent for laboratory experiments. It is commercially available and is relatively inexpensive. It is also easy to synthesize from readily available starting materials. However, it is important to note that 2,4-DCP-5-MBA is a toxic compound and should be handled with care.

Future Directions

There are several potential future directions for the use of 2,4-DCP-5-MBA. It could be used to synthesize other compounds, such as 4-chloro-2-methoxy-5-nitrobenzoic acid and 4-chloro-2-methoxy-5-phenylbenzoic acid. It could also be used as a catalyst for the synthesis of other organic compounds. In addition, it could be studied further for its biochemical and physiological effects, as well as its potential therapeutic applications.

Synthesis Methods

2,4-DCP-5-MBA can be synthesized from 4-chloro-2-methoxy-5-nitrobenzoic acid and 2,4-dichlorophenol. The reaction is catalyzed by sulfuric acid and proceeds in two steps. In the first step, the nitro group is reduced to an amine group. The amine group is then reacted with the dichlorophenol in the second step to form 2,4-DCP-5-MBA. The reaction is carried out at a temperature of 100°C and a pressure of 0.5 MPa.

Scientific Research Applications

2,4-DCP-5-MBA has been used in various scientific research applications. It has been used as a reagent for the synthesis of other compounds, such as 4-chloro-2-methoxy-5-nitrobenzoic acid and 4-chloro-2-methoxy-5-phenylbenzoic acid. It has also been used as a catalyst for the synthesis of various organic compounds, such as pyridine and quinoline. In addition, 2,4-DCP-5-MBA has been used as an inhibitor of the enzyme monoamine oxidase.